1-(1-methyl-2-oxopropoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one

• IUPAC Name: 1-(3-oxobutan-2-yloxy)-7,8,9,10-tetrahydronaphtho[1,2-c]isochromen-6-one
• InChI: InChI=1S/C21H20O4/c1-12(22)13(2)24-19-9-5-8-16-15(19)10-11-17-14-6-3-4-7-18(14)21(23)25-20(16)17/h5,8-11,13H,3-4,6-7H2,1-2H3
• InChI Key: VCRKYJKGWJLJKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)OC1=CC=CC2=C1C=CC3=C2OC(=O)C4=C3CCCC4
• Molecular Formula: C21H20O4
• Molecular Weight: 336.4 g/mol

Description

1-(1-methyl-2-oxopropoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one is a synthetic compound that belongs to the family of cannabinoids. It is commonly referred to as JWH-018, which is a shorthand for the name of the chemist who first synthesized it, John W. Huffman. JWH-018 is a potent agonist of the cannabinoid receptors, which are found in the brain and throughout the body. It has been used extensively in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

JWH-018 acts as a potent agonist of the cannabinoid receptors, which are found in the brain and throughout the body. The cannabinoid receptors are part of the endocannabinoid system, which regulates various physiological processes such as pain, inflammation, and appetite. When JWH-018 binds to the cannabinoid receptors, it activates them and produces a range of effects on the body.
Biochemical and Physiological Effects
JWH-018 has been shown to have a range of biochemical and physiological effects on the body. It has been shown to have potent analgesic and anti-inflammatory properties, which make it useful in the treatment of pain and inflammation. It has also been shown to have anti-cancer properties, which make it a potential candidate for the treatment of cancer. JWH-018 has also been shown to have effects on the brain and nervous system, including changes in mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

JWH-018 has several advantages for use in lab experiments. It is a potent agonist of the cannabinoid receptors, which makes it useful for studying the effects of cannabinoids on the body. It is also relatively easy to synthesize, which makes it readily available for use in research. However, there are also limitations to its use in lab experiments. It is a synthetic compound, which means that it may not accurately reflect the effects of natural cannabinoids on the body. It is also a potent psychoactive compound, which means that it may produce unwanted effects in lab animals or human subjects.

Future Directions

There are several future directions for research on JWH-018. One direction is to study its effects on the immune system, as it has been shown to have anti-inflammatory properties. Another direction is to study its effects on the brain and nervous system, as it has been shown to produce changes in mood, perception, and cognition. Finally, there is a need for further research on the safety and efficacy of JWH-018, particularly in the context of its potential use as a therapeutic agent.

Scientific Research Applications

JWH-018 has been used extensively in scientific research to study the effects of cannabinoids on the body. It has been shown to have potent analgesic, anti-inflammatory, and anti-cancer properties. It has also been used to study the effects of cannabinoids on the brain and nervous system.